Cas no 65484-42-6 (Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]-)

• Product Name: Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]-
• CAS No: 65484-42-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5307714
• Update Time: 2025-04-23

Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]-

• Inchi： 1S/C11H12N2O/c1-9(13-11(14)8-12-2)10-6-4-3-5-7-10/h3-7,9H,8H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： UPKUIUIBLLYYMC-VIFPVBQESA-N
• SMILES： [C@@H](C1C=CC=CC=1)(C)NC(=O)C[N+]#[C-]

Additional information on Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]-

Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- (CAS No. 65484-42-6): A Comprehensive Overview

Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]-, identified by its CAS number 65484-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of reactivity and functional versatility that makes it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- consists of an acetamide moiety linked to an isocyanide group, with the isocyanide functionality further substituted with a (1S)-1-phenylethyl group. This configuration imparts a high degree of flexibility and reactivity, enabling its participation in diverse chemical transformations. The presence of the chiral center at the (1S)-configuration adds an additional layer of complexity, making this compound particularly interesting for stereocontrolled synthesis.

In recent years, there has been a surge in research focused on the development of chiral auxiliaries and ligands for asymmetric synthesis. The (1S)-configuration in Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- makes it an attractive candidate for such applications. Studies have demonstrated its utility in facilitating enantioselective reactions, including the formation of carbon-carbon and carbon-heteroatom bonds under mild conditions. This has opened up new avenues for the synthesis of enantiomerically pure compounds, which are often essential for pharmaceutical applications.

The isocyanide group in the molecular structure of Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- is another key feature that contributes to its versatility. Isocyanides are well-known for their ability to participate in a wide range of reactions, including cycloadditions, condensations, and metal-catalyzed transformations. These reactions often lead to the formation of complex organic molecules with tailored properties. For instance, isocyanides have been employed in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules.

One notable application of Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- is in the field of drug discovery. The compound has been explored as a building block for the synthesis of novel bioactive molecules. Researchers have leveraged its reactivity to construct intricate scaffolds that mimic natural products and pharmacophores. These efforts have led to the identification of several promising candidates with potential therapeutic applications, including anti-inflammatory and anticancer agents.

The pharmaceutical industry has always been on the lookout for innovative synthetic strategies to streamline drug development processes. The use of versatile intermediates like Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- can significantly reduce the time and cost associated with lead optimization. By providing a common structural motif that can be easily modified, this compound enables chemists to rapidly explore different chemical space without having to start from scratch.

In addition to its synthetic utility, Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- has also found applications in materials science. Its ability to form coordination complexes with transition metals has been exploited in the development of catalysts for various organic transformations. These catalysts often exhibit high efficiency and selectivity, making them valuable tools in industrial processes.

The growing interest in green chemistry has also influenced the research direction surrounding this compound. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods that employ recyclable catalysts or operate under solvent-free conditions are being actively pursued. Such approaches align with the broader goals of sustainable chemistry and contribute to the responsible use of chemical resources.

The future prospects for Acetamide, 2-isocyano-N-[(1S)-1-phenylethyl]- are promising, given its unique properties and broad applicability. As research continues to uncover new synthetic possibilities and biological activities, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its integration into advanced synthetic methodologies will continue to drive innovation across multiple scientific disciplines.